N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-4-fluorobenzamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-4-fluorobenzamide
• InChI: InChI=1S/C18H17FN2O2/c1-12(22)21-10-2-3-14-11-16(8-9-17(14)21)20-18(23)13-4-6-15(19)7-5-13/h4-9,11H,2-3,10H2,1H3,(H,20,23)
• InChI Key: QTLWQBHXUPEEMG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2O2
• Molecular Weight: 312.3 g/mol
• CAS No.: 941870-80-0

Description

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C18H17FN2O2 and its molecular weight is 312.344. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

Research on structurally related compounds, such as amide-containing isoquinoline derivatives, has highlighted their potential in forming gels and crystalline solids under specific conditions. These compounds exhibit significant fluorescence emission changes upon interaction with certain substances, indicating their utility in materials science and as fluorescence markers. For instance, studies on the structural aspects of salt and inclusion compounds have shown that specific amide derivatives form gels or crystalline salts with mineral acids, and their fluorescence properties change upon protonation or interaction with host molecules, suggesting applications in sensing and material sciences (Karmakar, Sarma, & Baruah, 2007).

Novel Fluoride-Sensing Scaffolds

Compounds exhibiting peculiar acid-promoted trimerization reactions have been identified as selective fluoride-sensing compounds. These findings indicate their potential use in developing sensors for detecting fluoride ions in various environments, contributing to environmental monitoring and public health (Panzella et al., 2009).

Cognitive Enhancers

Research on derivatives similar in structure to N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-4-fluorobenzamide, such as FK962, has shown promising results in enhancing cognitive functions. Studies indicate that these compounds can ameliorate memory deficits in animal models, suggesting their potential application in treating cognitive disorders like Alzheimer's disease (Tokita et al., 2005).

Antibacterial and Antimicrobial Applications

Derivatives of quinoline and related compounds have been explored for their antimicrobial properties. For example, novel triazole derivatives bearing the quinoline ring have shown efficacy against various bacterial and fungal strains, indicating their potential as lead compounds in developing new antimicrobial agents (Yurttaş et al., 2020).

Fluorescent Labeling and Sensing

Compounds such as 6-methoxy-4-quinolone have been identified as stable fluorophores with strong fluorescence across a wide pH range, making them ideal for biomedical analysis and fluorescent labeling of various biological and chemical substances. Their stability and strong fluorescence make them suitable for applications in cellular imaging and environmental sensing (Hirano et al., 2004).